Cas no 828263-12-3 (2-Octadecanone, 18-(1,3-benzodioxol-5-yl)-)

2-Octadecanone, 18-(1,3-benzodioxol-5-yl)- structure

828263-12-3 structure

Product Name:2-Octadecanone, 18-(1,3-benzodioxol-5-yl)-

CAS No:828263-12-3

MF:C₂₅H₄₀O₃

MW:388.58330821991

CID:681846

PubChem ID:11349758

Update Time:2025-04-19

2-Octadecanone, 18-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

- 2-Octadecanone, 18-(1,3-benzodioxol-5-yl)-
- 18-(1,3-benzodioxol-5-yl)octadecan-2-one
- DTXSID50463202
- 828263-12-3
- Inchi： 1S/C25H40O3/c1-22(26)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-17-23-18-19-24-25(20-23)28-21-27-24/h18-20H,2-17,21H2,1H3
- InChI Key： SVTYLQARFHCNGC-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)CCCCCCCCCCCCCCCCC(C)=O

Computed Properties

Exact Mass: 388.29774513g/mol
Monoisotopic Mass: 388.29774513g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 17
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.2
Topological Polar Surface Area: 35.5Å²

2-Octadecanone, 18-(1,3-benzodioxol-5-yl)- Related Literature

1. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

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